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Compound of Interest

Compound Name: 2-Aminobenzene-1,4-diol

Cat. No.: B1230505

This technical guide provides essential information regarding the molecular properties of 2-
Aminobenzene-1,4-diol, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Information

2-Aminobenzene-1,4-diol is an organic chemical compound with the molecular formula
C6H7NO2.[1][2][3] Its molecular weight is approximately 125.13 g/mol .[1][2][3]

Quantitative Molecular Data

For clarity and ease of comparison, the fundamental molecular data for 2-Aminobenzene-1,4-
diol is summarized in the table below.

Property Value
Molecular Formula C6H7NO2
Molecular Weight 125.13 g/mol
CAS Number 20734-68-3

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical name, its
elemental formula, and the resulting molecular weight.

. . Molecular Formula results in Molecular Weight
2-Aminobenzene-1,4-diol CEH7NO2 P 125.13 g/mol

Click to download full resolution via product page

Figure 1: Relationship between chemical identity, formula, and molecular weight.

Disclaimer: This guide does not include experimental protocols as the synthesis and analysis of
chemical compounds should be conducted by qualified professionals in a controlled laboratory
setting, following established safety guidelines and specific experimental designs tailored to the
research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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